Cas no 1289267-53-3 (imidazo1,2-apyrazin-2-amine)

Imidazo[1,2-a]pyrazin-2-amine is a heterocyclic compound featuring a fused imidazole and pyrazine ring system, with an amine functional group at the 2-position. This structure imparts significant versatility in medicinal chemistry, particularly as a scaffold for kinase inhibitors and other biologically active molecules. Its rigid bicyclic framework enhances binding affinity and selectivity in target interactions. The amine group offers a handle for further derivatization, enabling the synthesis of diverse analogs for structure-activity relationship studies. The compound's stability and synthetic accessibility make it a valuable intermediate in pharmaceutical research, particularly for developing therapeutics targeting cancer, inflammation, and CNS disorders. Its physicochemical properties are favorable for drug-likeness, including moderate solubility and metabolic stability.
imidazo1,2-apyrazin-2-amine structure
imidazo1,2-apyrazin-2-amine structure
Product Name:imidazo1,2-apyrazin-2-amine
CAS No:1289267-53-3
MF:C6H6N4
MW:134.13863992691
MDL:MFCD20040079
CID:2136483
PubChem ID:69382803
Update Time:2025-10-19

imidazo1,2-apyrazin-2-amine Chemical and Physical Properties

Names and Identifiers

    • Imidazo[1,2-a]pyrazin-2-amine
    • imidazo1,2-apyrazin-2-amine
    • Imidazo[1,2-a]pyrazin-2-ylamine
    • Z1263714413
    • SHTYVPZQTIYWOJ-UHFFFAOYSA-N
    • SCHEMBL5275762
    • CS-0088103
    • DA-33559
    • AB76352
    • 1289267-53-3
    • EN300-2520799
    • ZB0188
    • AT35491
    • PBC26753
    • 872-233-3
    • Imidazo(1,2-a)pyrazin-2-amine
    • MDL: MFCD20040079
    • Inchi: 1S/C6H6N4/c7-5-4-10-2-1-8-3-6(10)9-5/h1-4H,7H2
    • InChI Key: SHTYVPZQTIYWOJ-UHFFFAOYSA-N
    • SMILES: N12C=CN=CC1=NC(=C2)N

Computed Properties

  • Exact Mass: 134.059246208g/mol
  • Monoisotopic Mass: 134.059246208g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 127
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 56.2Ų

imidazo1,2-apyrazin-2-amine Pricemore >>

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